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Compound of Interest

Compound Name: 11-Aminoundecanoic acid

Cat. No.: B3422242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 11-
aminoundecanoic acid in various solvents. Understanding the solubility of this long-chain

amino acid is critical for its application in polymer synthesis, drug delivery systems, and various

biomedical research fields. This document outlines quantitative solubility data, detailed

experimental protocols for solubility determination, and a visual representation of the

experimental workflow.

Core Topic: Solubility of 11-Aminoundecanoic Acid
11-Aminoundecanoic acid is a bifunctional molecule containing a C11 hydrocarbon chain, a

terminal primary amine group, and a terminal carboxylic acid group. This structure imparts

amphiphilic properties, influencing its solubility in different solvent systems. The solubility is

significantly affected by the pH of the medium due to the ionizable nature of the amino and

carboxyl groups.

Physicochemical Properties
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Property Value Reference

Molecular Formula C₁₁H₂₃NO₂

Molecular Weight 201.31 g/mol

pKa (amine) 11.15 [1]

pKa (carboxylate) 4.55 [1]

Data Presentation: Quantitative Solubility Data
The solubility of 11-aminoundecanoic acid has been determined in aqueous solutions at

various pH values and in select organic solvents. The data is summarized in the tables below

for easy comparison.

Table 1: Solubility in Aqueous Solutions
Solvent Temperature (°C) pH Solubility (g/L)

Water 20 Not Specified 2.0

Water 25 ≥ 4 ≤ 3.2

Water 25 6 - 8 0.8

Water 25 < 4
> 20 (increases with

decreasing pH)

Water 30 Not Specified ~1.0

Table 2: Solubility in Organic Solvents
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Solvent Temperature (°C) Solubility Reference

Butanol-1 Not Specified Soluble [1]

Cresols Not Specified Soluble [1]

Dimethylformamide

(DMF)
Not Specified

More soluble than in

water
[2]

Dimethyl sulfoxide

(DMSO)
Not Specified

3.33 mg/mL (with

sonication and pH

adjustment to 2 with

HCl)

[3]

Ethanol Not Specified Soluble [4][5]

Ether Not Specified Soluble [4][5]

Experimental Protocols
A standardized experimental protocol is crucial for obtaining reproducible solubility data. The

following methodology is adapted from established guidelines such as the OECD Guideline

105 for water solubility and general principles from the United States Pharmacopeia (USP) for

solubility determination.[6][7][8][9] This protocol is suitable for determining the solubility of 11-
aminoundecanoic acid in various solvents.

Principle
The equilibrium solubility is determined by creating a saturated solution of 11-
aminoundecanoic acid in the solvent of interest at a constant temperature. The concentration

of the solute in the clear supernatant is then quantified using a suitable analytical method. The

"shake-flask" method is a widely accepted and reliable technique for this purpose.[8]

Materials and Equipment
11-Aminoundecanoic acid (high purity)

Solvent of interest (e.g., purified water, buffer solutions, organic solvents)

Analytical balance
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Glass vials or flasks with screw caps

Thermostatic shaker or water bath

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or PVDF, depending on solvent compatibility)

Volumetric flasks and pipettes

pH meter (for aqueous and buffer solutions)

Analytical instrument for quantification (e.g., HPLC-UV, LC-MS, or a validated titration

method)

Procedure
Preparation of Supersaturated Solutions:

Add an excess amount of 11-aminoundecanoic acid to a series of glass vials or flasks.

The excess solid should be visually apparent.

Add a known volume of the solvent to each vial.

Tightly cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C or 37

°C).

Agitate the samples for a sufficient period to reach equilibrium. A preliminary study may be

needed to determine the time to equilibrium, but 24 to 72 hours is typical.

Phase Separation:

After equilibration, allow the vials to stand undisturbed at the constant temperature to

allow the excess solid to settle.
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To ensure complete separation of the solid phase, centrifuge the vials at a high speed.

Sample Collection and Preparation:

Carefully withdraw an aliquot of the clear supernatant. To avoid disturbing the sediment, it

is advisable to use a syringe fitted with a filter.

Dilute the collected sample gravimetrically or volumetrically to a concentration that falls

within the linear range of the analytical method.

Quantification:

Analyze the concentration of 11-aminoundecanoic acid in the diluted samples using a

validated analytical method.

Prepare a calibration curve using standards of known concentrations of 11-
aminoundecanoic acid in the same solvent.

Calculation:

Calculate the solubility of 11-aminoundecanoic acid in the solvent, taking into account

the dilution factor. The result is typically expressed in g/L or mg/mL.

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of

solubility.

Preparation Equilibration Phase Separation Analysis Result

Add Excess Solute to Solvent Agitate at Constant Temperature
(24-72 hours) Centrifuge to Pellet Excess Solid Filter and Collect Supernatant Dilute Sample Quantify Concentration (e.g., HPLC) Calculate Solubility

Click to download full resolution via product page

Caption: Workflow for determining the equilibrium solubility of 11-aminoundecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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